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Compound of Interest

Compound Name:
Edetate calcium disodium

monohydrate

CAS No.: 304695-78-1

Cat. No.: B1239152

Get Quote

For researchers and drug development professionals, maintaining a safe and compliant

laboratory environment is paramount. The proper disposal of chemical reagents is a critical

component of this responsibility. This guide provides a detailed, step-by-step protocol for the

safe disposal of edetate calcium disodium monohydrate (also known as calcium disodium

EDTA), a common chelating agent in various scientific applications.[1][2] Adherence to these

procedures will not only ensure regulatory compliance but also foster a culture of safety and

environmental stewardship within your organization.

Understanding Edetate Calcium Disodium
Monohydrate: A Profile
Edetate calcium disodium is a white, odorless, crystalline powder that is freely soluble in water.

[1][3] It functions as a chelating agent, meaning it forms stable, water-soluble complexes with

metal ions.[1][3] This property is leveraged in various applications, including the treatment of

heavy metal poisoning and as a stabilizer in pharmaceutical and food products to prevent

deterioration by sequestering trace metal ions.[1][2][4][5]
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While not classified as a hazardous substance by OSHA, its chelating nature necessitates

careful consideration for disposal to prevent environmental repercussions.[6] The primary

concern is its potential to mobilize heavy metals in aquatic ecosystems if released into

waterways.[7][8]

Hazard Profile and Safety Precautions
Before handling or disposing of edetate calcium disodium monohydrate, it is crucial to be

aware of its potential hazards and to take appropriate safety measures.

Hazard Type Description Preventative Measures

Eye Irritation
May cause serious eye

irritation.[8][9][10]

Wear safety glasses or

goggles.[9][11]

Skin Irritation

May cause skin irritation upon

prolonged or repeated contact.

[8][10][12]

Wear protective gloves.[9][11]

Respiratory Irritation

Inhalation of dust may cause

respiratory tract irritation.[8][10]

[11][13]

Handle in a well-ventilated

area or use a dust respirator.

[9][11]

Ingestion

Low single-dose oral toxicity,

but ingestion of large amounts

may cause injury.[11][13]

Do not eat, drink, or smoke in

work areas.[7]

Dust Explosion

Fine dust dispersed in air in

sufficient concentrations can

be a potential dust explosion

hazard.[6][11]

Avoid generating dust clouds.

Incompatible Materials: Avoid contact with strong oxidizing agents.[2][9][12]

Step-by-Step Disposal Procedures
The guiding principle for the disposal of edetate calcium disodium monohydrate is to

prevent its entry into the environment, particularly waterways.[7][8]
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Unused or Expired Product
Evaluation: The first step is to determine if the unused material can be recycled or returned

to the supplier.[3][12]

Packaging: If recycling or return is not an option, the chemical should be kept in its original,

tightly closed container.[9][11]

Labeling: Ensure the container is clearly labeled with the chemical name: "Edetate Calcium
Disodium Monohydrate."

Waste Collection: The container should be placed in a designated chemical waste collection

area, segregated from incompatible materials.

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company.[6][11] Disposal must be in accordance with all federal, state, and local

environmental control regulations.[6][11]

Spilled Material
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Secure the Area: Evacuate unnecessary personnel and ensure the area is well-ventilated.[7]

[8]

Personal Protective Equipment (PPE): Before cleaning the spill, don appropriate PPE,

including safety goggles, gloves, and a dust respirator.[9][11]

Containment: For a dry spill, carefully sweep or scoop the material to avoid generating dust.

[7][9] Place the collected material into a clean, dry, and properly labeled waste disposal

container.[9][11]

Cleaning: After the bulk of the material has been removed, clean the contaminated surface.

Small spills: Finish cleaning by spreading water on the contaminated surface and collect

the wastewater for disposal.[11][13] Do not allow the runoff to enter the sanitary sewer

system.[7][8][12]
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Large spills: Use a shovel to place the material into a convenient waste disposal container.

[11][13] Finish cleaning by spreading water on the contaminated surface and collect the

wastewater.[11][13]

Disposal: The container with the spilled material and any contaminated cleaning materials

should be sealed and disposed of as chemical waste through a licensed contractor.[6][11]

Empty Containers
Even after a container of edetate calcium disodium monohydrate is empty, it may retain

product residue.[6]

Decontamination: If possible and safe, rinse the container with a suitable solvent (such as

water). The rinsate should be collected and treated as chemical waste.

Puncturing: To prevent reuse, puncture the container after cleaning.[12]

Disposal: Dispose of the cleaned and punctured container in accordance with local, state,

and federal regulations.[6][7] In some cases, completely emptied and cleaned containers can

be recycled.[7]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

edetate calcium disodium monohydrate.
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Edetate Calcium Disodium Monohydrate for Disposal

Is the material unused/expired or a spill?

Is the container empty?

Unused/Expired Product

Unused

Spilled Material

Spill

Can it be recycled or returned?

Secure area and don appropriate PPE.

Keep in original, labeled container.
Segregate from incompatibles.

Yes, but not possible

Dispose via licensed waste contractor
in accordance with all regulations.

No

Sweep/scoop solid material to avoid dust.
Place in a labeled waste container.

Clean surface with water.
Collect all wash water for disposal.

No

Decontaminate container by rinsing.
Collect rinsate as chemical waste.

Yes

Puncture to prevent reuse.
Dispose of according to regulations.

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Edetate Calcium Disodium Monohydrate.
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Conclusion
The responsible disposal of edetate calcium disodium monohydrate is a straightforward

process when guided by an understanding of its chemical properties and potential

environmental impact. By adhering to the procedures outlined in this guide, laboratory

professionals can ensure the safety of their personnel, maintain regulatory compliance, and

contribute to the protection of our environment. Always consult your institution's specific safety

protocols and the manufacturer's Safety Data Sheet (SDS) for the most current information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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